Cas no 820236-08-6 (Pentanamide, 4-hydroxy-2-methylene-)

• Product name: Pentanamide, 4-hydroxy-2-methylene-
• CAS No: 820236-08-6
• MF: C₆H₁₁NO₂
• MW: 129.15704
• CID: 700719
• PubChem ID: 22146077

Pentanamide, 4-hydroxy-2-methylene- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 4-hydroxy-2-methylene-
• 4-hydroxy-2-methylidenepentanamide
• DTXSID10622914
• 820236-08-6
• SCHEMBL444938

• Inchi： InChI=1S/C6H11NO2/c1-4(6(7)9)3-5(2)8/h5,8H,1,3H2,2H3,(H2,7,9)
• InChI Key： QPQCWUJJQJWUJM-UHFFFAOYSA-N
• SMILES： CC(CC(=C)C(=O)N)O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų